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Introduction
Germanium-74 (⁷⁴Ge) is a stable, naturally occurring isotope of germanium that holds

significant importance across various scientific and technological domains. Constituting the

largest fraction of natural germanium, its unique nuclear and physical properties make it an

indispensable material in semiconductor technology, nuclear physics, and the production of

medical radioisotopes. This technical guide provides an in-depth overview of the isotopic

abundance, key properties, and critical applications of Germanium-74, with a focus on

experimental methodologies relevant to researchers and professionals in drug development.

Isotopic Abundance and Physical Properties
Germanium has five naturally occurring isotopes, with ⁷⁴Ge being the most abundant.[1] The

isotopic composition of natural germanium is detailed in the table below. Isotopically enriched

Germanium-74 is commercially available, typically in the form of ⁷⁴Ge metal powder or

⁷⁴GeO₂.[2][3]

Table 1: Isotopic Abundance of Natural Germanium
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Isotope Natural Abundance (%)

⁷⁰Ge 20.5

⁷²Ge 27.4

⁷³Ge 7.8

⁷⁴Ge 36.5

⁷⁶Ge 7.8

Source:[1][4]

The physical and nuclear properties of Germanium-74 are summarized in the following tables,

providing a comprehensive dataset for researchers.

Table 2: Physical Properties of Germanium-74

Property Value

Atomic Number (Z) 32

Mass Number (A) 74

Atomic Mass (Da) 73.92117776

Density (at 20°C) 5.323 g/cm³

Melting Point 1211.4 K

Boiling Point 3106 K

Crystal Structure Diamond cubic

Source:[5][6][7]

Table 3: Nuclear Properties of Germanium-74
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Property Value

Isotopic Abundance 36.52%

Neutrons 42

Nuclear Spin (I) 0+

Binding Energy 645.66482019 MeV

Mass Excess -73.42244 MeV

Thermal Neutron Capture Cross Section (to

⁷⁵Ge)
497 ± 52 mb

Thermal Neutron Capture Cross Section (to

⁷⁵ᵐGe)
130.5 ± 5.6 mb

Source:[3][7][8][9]

Key Applications
The unique characteristics of Germanium-74 make it a valuable material in several high-

technology fields.

Semiconductor and Detector Technology
Isotopically enriched Germanium-74 is crucial for the fabrication of high-purity germanium

(HPGe) detectors.[10][11] These detectors are renowned for their excellent energy resolution in

gamma-ray spectroscopy.[4][12] The enrichment of ⁷⁴Ge reduces lattice vibrations (phonon

scattering), which in turn improves thermal conductivity and the overall electronic performance

of semiconductor devices.[13] HPGe detectors are essential tools in nuclear physics research,

environmental monitoring, and security applications for the detection of radioactive materials.

[12][14]

Production of Medical Radioisotopes
A significant application of Germanium-74, particularly relevant to drug development and

nuclear medicine, is its use as a target material for the production of positron-emitting
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radioisotopes for Positron Emission Tomography (PET).[13][15][16] Specifically, ⁷⁴Ge is used to

produce Arsenic-74 (⁷⁴As), a radionuclide with applications in diagnostic imaging.[5][16][17][18]

Experimental Protocols
Production of Arsenic-74 from Germanium-74 via
Neutron Activation
The production of ⁷⁴As from ⁷⁴Ge is typically achieved through the ⁷⁴Ge(p,n)⁷⁴As reaction in a

cyclotron or via neutron capture. The following is a generalized protocol for neutron activation.

1. Target Preparation:

High-purity, isotopically enriched ⁷⁴GeO₂ powder is encapsulated in a suitable target holder,

often made of high-purity aluminum or quartz.

The mass of the ⁷⁴GeO₂ is precisely measured to allow for accurate calculation of the

production yield.

2. Irradiation:

The target is placed in a nuclear reactor with a known thermal neutron flux.

The irradiation time is calculated based on the neutron flux, the capture cross-section of

⁷⁴Ge, and the desired activity of ⁷⁴As.

3. Chemical Separation:

Following irradiation, the target is allowed to cool to reduce the activity of short-lived

radioisotopes.

The ⁷⁴GeO₂ is dissolved in a suitable acid, such as hydrochloric acid.

Arsenic is separated from the germanium bulk material using techniques like solvent

extraction or ion-exchange chromatography.[17][19]

4. Quality Control:
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The final ⁷⁴As product is analyzed for radionuclidic purity using gamma-ray spectroscopy to

identify and quantify any impurities.

The chemical purity is assessed to ensure the absence of any contaminants from the target

or separation process.

The activity of the ⁷⁴As is measured using a calibrated ionization chamber.

Fabrication of a High-Purity Germanium (HPGe) Detector
The fabrication of an HPGe detector is a complex process that relies on the exceptional purity

of the germanium crystal.

1. Crystal Growth:

Isotopically enriched ⁷⁴Ge is purified to an extremely high level (99.9999% or greater).[20]

A single crystal of germanium is grown using the Czochralski method.[20]

2. Detector Shaping and Contact Formation:

The germanium crystal is cut and shaped to the desired detector geometry (e.g., coaxial,

planar).

Electrical contacts (p-type and n-type) are created on the surfaces of the crystal, often using

ion implantation or lithium diffusion.

3. Cryostat Assembly and Testing:

The germanium crystal is mounted in a vacuum cryostat and cooled to liquid nitrogen

temperatures (around 77 K) to reduce thermal noise.[21]

The detector's performance, including energy resolution and efficiency, is characterized

using calibrated radioactive sources.[9][22]
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Caption: Nuclear reaction pathway for the production of Arsenic-74 from Germanium-74.
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Caption: Experimental workflow for Neutron Activation Analysis of Germanium-74.
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Germanium-74 is a cornerstone isotope with profound implications for fundamental research

and applied sciences. Its high natural abundance and stable nature, combined with its

advantageous nuclear properties, ensure its continued importance in the development of

advanced semiconductor devices, highly sensitive radiation detectors, and as a precursor for

medically significant radioisotopes. A thorough understanding of its properties and the

experimental methodologies for its application is crucial for researchers and professionals

aiming to leverage this versatile isotope in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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